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Compound of Interest

Calcium 2-hydroxypropanoate
Compound Name:
pentahydrate

cat. No.: B15598811

This application note provides a detailed protocol for the quantitative analysis of calcium lactate
pentahydrate using High-Performance Liquid Chromatography (HPLC). This method is
applicable to the analysis of the lactate moiety in bulk drug substances, pharmaceutical
formulations, and other relevant matrices.

Introduction

Calcium lactate pentahydrate is a widely used calcium salt of lactic acid, commonly employed
as a calcium supplement and food additive. Accurate and reliable quantification of calcium
lactate is crucial for quality control and formulation development. HPLC offers a sensitive and
specific method for the determination of the lactate component. This document outlines two
common HPLC approaches: Reversed-Phase HPLC and lon-Exclusion HPLC.

Quantitative Data Summary

The following tables summarize typical quantitative data and chromatographic conditions for
the analysis of lactate using HPLC, based on established methods for organic acids.

Table 1: Reversed-Phase HPLC Method Parameters
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Parameter Value

Reference

C18 (e.g., 250 mm x 4.6 mm, 5

Column [1][2]

Hm)
) 0.025 mol/L NaH2POa4 (pH

Mobile Phase [2]
2.50)

or 40 mmol/L KH2POa (pH 2.4) o

: Methanol (98:2 v/v)

Flow Rate 0.8 mL/min [1]

Injection Volume 20 pL [1]

Detector UV at 210 nm [1112]

Column Temperature 25°C [3]

Linearity Range (Lactic Acid) 0.7194 - 46.04 mmol/L

[2]

Recovery 99.01% - 100.4%

[2]

RSD (Intra-day & Inter-day) <2.0%

[2]

Table 2: lon-Exclusion HPLC Method Parameters
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Parameter Value Reference

Column lon-Exclusion Column [4]

_ Acidified aqueous solution
Mobile Phase ) [4]
(e.g., dilute H2SOa4)

Flow Rate Not Specified

Injection Volume Not Specified

UV at 217 nm or Refractive

Detector [4]
Index (RI)

Column Temperature Not Specified
Recovery Rate 89% - 107% [4]
LOQ (Lactic Acid in

i 0.46 g/kg [4]
feedingstuffs)
RSDr 1.8% - 3.6% [4]
RSDR 10.7% - 14.7% [4]

Experimental Protocols
Reversed-Phase HPLC Method

This method is suitable for the direct analysis of the lactate anion.
3.1.1. Materials and Reagents

e Calcium Lactate Pentahydrate Reference Standard

o Sodium Dihydrogen Phosphate (NaH2POa)

» Phosphoric Acid

e HPLC Grade Water

e HPLC Grade Methanol
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Sample containing Calcium Lactate Pentahydrate

3.1.2. Equipment

e HPLC system with a UV detector

o C18 analytical column

e Analytical balance

¢ Volumetric flasks and pipettes

e pH meter

e Syringe filters (0.45 um)

3.1.3. Preparation of Solutions

Mobile Phase (0.025 mol/L NaH2POa, pH 2.50): Dissolve an appropriate amount of NaH2POa4
in HPLC grade water. Adjust the pH to 2.50 using phosphoric acid. Filter and degas the
solution.

o Standard Solution: Accurately weigh a suitable amount of Calcium Lactate Pentahydrate
Reference Standard and dissolve it in the mobile phase to prepare a stock solution. Prepare
a series of calibration standards by diluting the stock solution with the mobile phase.[1]

o Sample Solution: Accurately weigh a sample containing calcium lactate pentahydrate and
dissolve it in the mobile phase. Dilute as necessary to fall within the calibration range. Filter
the solution through a 0.45 pm syringe filter before injection.

3.1.4. Chromatographic Conditions
e Column: C18, 250 mm x 4.6 mm, 5 um
» Mobile Phase: 0.025 mol/L NaH2POa4 (pH 2.50)

e Flow Rate: 0.8 mL/min
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« Injection Volume: 20 pL

e Detector Wavelength: 210 nm
e Column Temperature: 25°C
3.1.5. Analysis

Inject the standard solutions and the sample solution into the HPLC system. Identify the lactate
peak based on the retention time of the standard. Quantify the amount of lactate in the sample
using the peak area and the calibration curve generated from the standard solutions.

lon-Exclusion HPLC Method

This method is effective for separating organic acids from other components.

3.2.1. Materials and Reagents

Calcium Lactate Pentahydrate Reference Standard

Sulfuric Acid (H2S0a4)

Sodium Hydroxide (NaOH)

HPLC Grade Water

Sample containing Calcium Lactate Pentahydrate

3.2.2. Equipment

HPLC system with a UV or RI detector

lon-exclusion analytical column

Analytical balance

Volumetric flasks and pipettes

pH meter

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Centrifuge or filtration apparatus

3.2.3. Sample Preparation

For samples requiring extraction, the following procedure can be used:

o Extract the sample with a 0.1 M or 10 M sodium hydroxide solution.[4]

» After extraction, cool the alkaline solution and adjust the pH to a range of 2 to 3.5 with 2 M
sulfuric acid.[4]

» Centrifuge or filter the acidified solution to remove any precipitate.[4] The resulting solution is
then used for HPLC analysis.

3.2.4. Chromatographic Conditions

e Column: lon-Exclusion Column

o Mobile Phase: Dilute sulfuric acid (e.g., 0.005 N)
e Detector: UV at 217 nm or RI

3.2.5. Analysis

Inject the prepared sample and standard solutions. Quantify the lactate peak using an external
calibration. This method measures the total lactic acid content.[4]

Visualizations
Experimental Workflow Diagramdot

I/l Node styles node [fillcolor="#F1F3F4", fontcolor="#202124"];
/l Start node start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

I/ Process nodes prep_mobile_phase [label="Prepare Mobile Phase"]; prep_standards
[label="Prepare Standard Solutions"]; prep_sample [label="Prepare Sample Solution"];
hplc_system [label="HPLC System Setup\n(Column, Flow Rate, Detector)", shape=box3d,
fillcolor="#FBBCO05", fontcolor="#202124"]; injection [label="Inject Samples and Standards"];
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data_acq [label="Data Acquisition"]; data_proc [label="Data Processing\n(Peak Integration,
Calibration)", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"];

// End node end [label="Report Results", shape=ellipse, fillcolor="#EA4335",
fontcolor="#FFFFFF"];

/I Edges start -> prep_mobile_phase; start -> prep_standards; start -> prep_sample;

prep_mobile_phase -> hplc_system; prep_standards -> injection; prep_sample -> injection;

hplc_system -> injection; injection -> data_acq; data_acq -> data_proc; data_proc -> end; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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